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Compound of Interest

Compound Name: Neopentyl acetate
CAS No.: 926-41-0
Cat. No.: B8803820

Get Quote

CAS Number: 926-41-0

This technical guide provides a comprehensive overview of heopentyl acetate, a key organic
compound utilized in various scientific and industrial applications. The document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, synthesis, and spectroscopic characterization.

Chemical and Physical Properties

Neopentyl acetate, also known as 2,2-dimethylpropyl acetate, is a clear, colorless liquid. Its
branched structure, containing a quaternary carbon, imparts unique physical and chemical
characteristics. A summary of its key properties is presented below.
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Property Value Reference
CAS Number 926-41-0

Molecular Formula C7H1402

Molecular Weight 130.18 g/mol

Boiling Point 121.5 °C at 760 mmHg

Density 0.881 g/cm3

Flash Point 25.4°C

Refractive Index 1.405

Synthesis of Neopentyl Acetate

Neopentyl acetate is commonly synthesized via the Fischer esterification of neopentyl alcohol
with acetic acid, using a strong acid catalyst such as sulfuric acid. An alternative, often more
efficient method, involves the reaction of neopentyl alcohol with acetic anhydride.

digraph "Neopentyl Acetate Synthesis" { graph [fontname = "helvetica", fontsize = 10, rankdir
="LR", size ="7.6,4", bgcolor="#F1F3F4"]; node [shape = "box", style = "rounded,filled",
fontname = "helvetica", fontsize = 10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge
[fontname = "helvetica", fontsize = 10, color="#5F6368"];

"Neopentyl Alcohol" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Acetic Anhydride"
[fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Neopentyl Acetate" [fillcolor="#34A853",
fontcolor="#FFFFFF"]; "Acetic Acid (byproduct)" [fillcolor="#FBBCO05", fontcolor="#202124"];

"Neopentyl Alcohol" -> "Neopentyl Acetate” [label=" + Acetic Anhydride\n (H2SOa catalyst)"];
"Neopentyl Acetate” -> "Acetic Acid (byproduct)" [style=invis]; {rank=same; "Neopentyl
Alcohol"; "Acetic Anhydride"} {rank=same; "Neopentyl Acetate"; "Acetic Acid (byproduct)"} }

Figure 1: Synthesis of Neopentyl Acetate

Experimental Protocol: Synthesis via Acetic Anhydride
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This protocol details the synthesis of neopentyl acetate from neopentyl alcohol and acetic
anhydride with an acid catalyst.

Materials:

Neopentyl alcohol

o Acetic anhydride

o Concentrated sulfuric acid (catalyst)
» 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate

o Diethyl ether (for extraction, optional)
e Round-bottom flask

» Reflux condenser

e Separatory funnel

« Distillation apparatus

e Heating mantle

e Stir bar

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a stir bar, combine
neopentyl alcohol and a molar excess of acetic anhydride.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction
mixture while stirring. An exothermic reaction may be observed.
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o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. Maintain reflux for approximately one hour to ensure the reaction goes to
completion.

o Work-up:
o Allow the reaction mixture to cool to room temperature.
o Transfer the mixture to a separatory funnel.
o Wash the organic layer sequentially with:
= Water

» 5% sodium bicarbonate solution to neutralize the excess acetic acid and sulfuric acid
catalyst. (Caution: COz2 evolution will cause pressure buildup in the separatory funnel).

» Saturated sodium chloride solution (brine) to remove residual water.
e Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

« Purification: Filter to remove the drying agent and purify the crude neopentyl acetate by
fractional distillation. Collect the fraction boiling at approximately 121-122 °C.

Spectroscopic Data

The structure of neopentyl acetate can be confirmed through various spectroscopic methods.

H NMR Spectroscopy

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~2.05 Singlet 3H CHs-C=0

~3.80 Singlet 2H -O-CHz-

~0.95 Singlet 9H -C(CHs)s
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3C NMR Spectroscopy

Chemical Shift (ppm) Assignment
~171 C=0

~75 -O-CHza-

~31 -C(CH3)3

~26 -C(CH3)3

~21 CHs-C=0

Infrared (IR) Spectroscopy

Wavenumber (cm—?) Intensity Assignment
~2960 Strong C-H stretch (sp?)
~1740 Strong C=0 stretch (ester)
~1240 Strong C-O stretch (ester)

Mass Spectrometry

The electron ionization mass spectrum of neopentyl acetate shows characteristic

fragmentation patterns for esters.

miz Interpretation

130 Molecular ion [M]*

73 [M - CaHo]*

57 [CaHo]* (tert-butyl cation) - often the base peak
43 [CH3CO]J* (acetyl cation)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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